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Introduction

Dodecyl acetate (also known as lauryl acetate) is the ester of dodecanol and acetic acid.[1] It
is a colorless liquid recognized for its characteristic fruity, floral, and waxy odor.[1] This
compound is utilized as a fragrance ingredient in perfumes, cosmetics, and detergents, and
also finds application as a flavoring agent.[2][3] This guide provides an in-depth overview of the
core physical properties of dodecyl acetate, complete with experimental methodologies for
their determination.

Core Physical and Chemical Properties

A summary of the key physical and chemical properties of dodecyl acetate is presented below.
These values represent a compilation from various sources and may exhibit slight variations
depending on the experimental conditions and purity of the sample.
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Property Value Units Conditions Source(s)
Molecular
Formula Crafize0:2 ) ) s
Molecular Weight  228.37 g/mol - [1]
Appearance Colorless liquid - Ambient [1][4]
Fruity, waxy,
Odor citru;/-rosey ) ) s
Density 0.860 - 0.865 g/mL at 25 °C [1][5]
0.8652 g/cm3 at22 °C [4]
Boiling Point 150 °C at 15 mmHg [1][5116]
180 °C at 40 mmHg [4]
265 °C at 760 mmHg [4]
Melting Point 0.7-20 °C at 760 mmHg [1][41[6]
Refractive Index 1.426 - 1.436 nD at 20 °C [1][6]
1.432 nD at 20 °C [5]
1.4439 nD at 20 °C [4]
Solubility Insoluble in Water - [21[7]
Soluble in most organic ] (4]
solvents
1mLin4mL of 80% ethanol - [1]
Vapor Pressure 0.000468 mmHg - [1]
0.009 mmHg at 25 °C (est.) [6]
0.13 Pa - [4]
Flash Point >110 °C (Closed Cup) [6]
113 °C (Closed Cup) [4][5]
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Log P (o/w) 56-6.1 - (est.) [1][41[6]

Experimental Protocols

Detailed methodologies for the determination of key physical properties of dodecyl acetate are
outlined below.

Determination of Density by Pychometry

The density of a liquid can be accurately determined using a pycnometer or a specific gravity
bottle.

Methodology:

Cleaning and Calibration: Thoroughly clean a pycnometer of known volume with a suitable
solvent and dry it completely. Record the mass of the empty, dry pycnometer.

« Filling with Reference Liquid: Fill the pycnometer with a reference liquid of known density,
typically distilled water, ensuring no air bubbles are trapped. Place the pycnometer in a
constant temperature bath (e.g., 25 °C) until it reaches thermal equilibrium.

o Mass of Reference Liquid: Adjust the volume of the reference liquid to the calibration mark
on the pycnometer, wipe the outside dry, and record its mass.

o Sample Measurement: Empty and dry the pycnometer. Fill it with dodecyl acetate, and
repeat the process of thermal equilibration and mass measurement.

o Calculation: The density of dodecyl acetate is calculated using the following formula:
Density_sample = (Mass_sample / Mass_reference) * Density reference

Determination of Boiling Point by Ebulliometry

The boiling point of dodecyl acetate can be determined using a Thiele tube or a distillation
apparatus. The Thiele tube method is suitable for small sample volumes.

Methodology (Thiele Tube):
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o Sample Preparation: Place a small amount (a few milliliters) of dodecyl acetate into a small
test tube.

o Capillary Tube Insertion: Invert a sealed-end capillary tube and place it inside the test tube
containing the sample.

o Apparatus Setup: Attach the test tube to a thermometer and place the assembly in a Thiele
tube containing a high-boiling point liquid (e.g., mineral oil).

o Heating: Gently heat the arm of the Thiele tube. As the temperature rises, a stream of
bubbles will emerge from the inverted capillary tube.

e Observation: Continue heating until a continuous stream of bubbles is observed. Then,
remove the heat source and allow the apparatus to cool.

» Boiling Point Determination: The boiling point is the temperature at which the liquid just
begins to enter the capillary tube. Record the atmospheric pressure at the time of the
measurement.

Determination of Refractive Index using an Abbe
Refractometer

The refractive index, a measure of how light propagates through a substance, is a
characteristic property.

Methodology:

¢ Instrument Calibration: Calibrate the Abbe refractometer using a standard liquid with a
known refractive index, such as distilled water.

o Sample Application: Place a few drops of dodecyl acetate onto the clean, dry prism of the
refractometer.

o Measurement: Close the prism and allow the sample to reach the desired temperature (e.g.,
20 °C) by circulating water from a water bath.
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e Reading: Look through the eyepiece and adjust the controls until the boundary line between
the light and dark fields is sharp and centered on the crosshairs. Read the refractive index
from the instrument's scale.

Visualizations
Experimental Workflow for Refractive Index
Measurement

The following diagram illustrates the general workflow for determining the refractive index of a
liquid sample like dodecyl acetate using an Abbe refractometer.
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Workflow for Refractive Index Measurement

Clean and Dry Prism

:
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Apply Dodecyl Acetate Sample

Close Prism and Equilibrate Temperature

Adjust for Sharp Boundary Line

Read Refractive Index from Scale

Record Temperature

Click to download full resolution via product page

Caption: Workflow for Refractive Index Measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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